Cas no 2137549-37-0 (tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate
• CAS No: 2137549-37-0
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6405867
• PubChem ID: 165842476
• Update Time: 2025-06-08

tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137549-37-0
• tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate
• EN300-799871

• Inchi： 1S/C12H18N2O3S/c1-8-6-13-10(18-8)5-9(15)7-14-11(16)17-12(2,3)4/h6H,5,7H2,1-4H3,(H,14,16)
• InChI Key： AOTPBKOKEFTQDO-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CC(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate

tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate: A Comprehensive Overview

tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate (CAS No. 2137549-37-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a tert-butyl carbamate group with a 5-methylthiazole moiety, making it a versatile building block for advanced chemical synthesis.

The molecular structure of tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate is notable for its thiazole ring, a heterocyclic aromatic compound that contributes to its stability and reactivity. The 5-methyl substitution on the thiazole ring enhances its electronic properties, making it an ideal component for designing bioactive molecules. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs, due to its ability to interact with specific biological targets.

One of the most recent advancements in the synthesis of tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate involves the use of green chemistry principles, such as catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only improve the efficiency of the synthesis process but also reduce environmental impact, aligning with global sustainability goals. The compound's versatility has also led to its exploration in the development of bioconjugates and nanomaterials, further expanding its potential applications.

In terms of pharmacological applications, tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate has shown promising results in preclinical studies as a modulator of enzyme activity. Its ability to inhibit specific enzymes involved in disease pathways makes it a valuable candidate for therapeutic interventions. Additionally, research into its biodegradation pathways has provided insights into its environmental fate, ensuring that its use is both effective and eco-friendly.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Advanced molecular modeling has revealed the importance of the tert-butyl group in stabilizing the molecule's conformation, while also influencing its solubility and bioavailability. These insights have been instrumental in optimizing formulations for drug delivery systems.

Looking ahead, the demand for tert-butyl N-[3-(5-methyl-1,3-thiazol-2-yl)-2-oxopropyl]carbamate is expected to grow as new applications emerge across diverse industries. Its role as a key intermediate in the synthesis of complex molecules positions it as an essential component in modern chemical innovation.